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Get Quote

Executive Summary

Sodium thiophene-2-trihydroxyborate (CAS: 1351378-66-9) is an organoboron salt used

primarily as a nucleophilic partner in palladium-catalyzed cross-coupling reactions (Suzuki-
Miyaura coupling). Unlike its parent compound, thiophene-2-boronic acid, which is prone to
dehydration and trimerization into boroxines, the trinydroxyborate salt offers superior
stoichiometric precision and shelf-stability.

This guide details the physicochemical properties, safety protocols, and handling requirements
necessary to maintain the integrity of this reagent in drug discovery and process chemistry
workflows.[1]

Chemical Identity & Physicochemical Properties[2]
[31[4][5][6][7]

Structural Characteristics

The compound consists of a thiophene ring bound to a saturated boron center. The boron atom
adopts a tetrahedral geometry (
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) with three hydroxyl groups and the thiophene moiety, carrying a formal negative charge
balanced by a sodium cation.

Property Specification

Chemical Name Sodium thiophene-2-trinydroxyborate

Formula

Molecular Weight 167.95 g/mol

CAS Number 1351378-66-9

Appearance White to off-white solid

Solubility High in Water, MeOH; Low in non-polar organics
(Hexanes, Toluene)

Hygroscopicity Moderate to High (forms hydrates)

The "Boroxine" Problem & The Salt Solution

A critical reason for selecting the trihydroxyborate salt over the boronic acid is stoichiometric
control. Thiophene-2-boronic acid exists in a dynamic equilibrium with its dehydrated trimer
(boroxine). This variable water content makes precise weighing impossible without prior
titration. The sodium trinydroxyborate salt is "capped"” by the hydroxide ion, preventing
dehydration and ensuring that 100 mg of powder delivers a predictable molarity of boron
species.
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Figure 1: Stabilization pathway. The salt form locks the boron species, preventing the
spontaneous dehydration (dashed line) that plagues the free acid.

Safety & Toxicology Profile
Hazard Classification (GHS)

While specific toxicological data for this exact salt is limited, it shares the hazard profile of
thiophene-boron derivatives. Treat as a hazardous substance.[2]

e H302: Harmful if swallowed.[3][4]

e H315: Causes skin irritation.[5][3][6]

e H319: Causes serious eye irritation.[5][3][6][7]
o H335: May cause respiratory irritation.[3][4][6]

Thiophene-Specific Risks

Thiophene derivatives can exhibit lachrymatory properties (inducing tears) and distinct
sulfurous odors. Chronic exposure to thiophene moieties has been linked to potential
hepatotoxicity in metabolic studies of related drugs.

 Action: All handling must occur in a certified chemical fume hood.

Handling & Storage Protocols
Storage Conditions

o Temperature: Store at 2—8°C (Refrigerated). While the salt is more stable than the acid, cold
storage retards any slow protodeboronation (cleavage of the C-B bond).

o Atmosphere: Store under Inert Gas (Argon or Nitrogen).[1] Although trihydroxyborates are
air-stable solids, moisture absorption can lead to clumping and hydrolysis over extended
periods.

o Container: Tightly sealed glass or polypropylene vials with Parafilm wrapping.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.orgchemboulder.com/SDS/Sodium%20Borohydride;%2016940-66-2.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA0035P1.pdf
https://www.fishersci.com/store/msds?partNumber=AC138825000&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/S0558_EU_6N.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA0035P1.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB23071~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2016:59:56~~Thiophene-2-boronic%20acid~~
https://www.tcichemicals.com/BE/en/sds/S0558_EU_6N.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA0035P1.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB23071~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2016:59:56~~Thiophene-2-boronic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AAB2307103&productDescription=THIOPHENE-2-BRONIC+ACID+98%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://static.cymitquimica.com/products/IN/pdf/sds-DA0035P1.pdf
https://www.fishersci.com/store/msds?partNumber=AC138825000&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB23071~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2016:59:56~~Thiophene-2-boronic%20acid~~
https://www.lifechempharma.com/safety-and-handling-guidelines-for-sodium-triacetoxyborohydride/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12052172?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Operational Workflow

The following workflow ensures data integrity during experimental setup.

Cold Storage (4°C)

Inert Atmosphere

30 mins

Warm to Room Temp
(Prevent Condensation)

Dry Environment

Weighing
(Quickly in Air or Glovebox)

Avoid Acidic Solvents

Dissolution
(Degassed Water/Alcohol)

Add Catalyst

Cross-Coupling
(Suzuki-Miyaura)

Click to download full resolution via product page

Figure 2: Operational workflow. Critical step: Allow the vial to warm to room temperature before
opening to prevent condensation, which degrades the salt.

Reaction Compatibility

e Solvents: Compatible with MeOH, EtOH,

, and polar aprotic solvents (DMF, DMSO). Poor solubility in THF or Toluene unless a phase
transfer catalyst or water co-solvent is used.
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e pH Sensitivity: Avoid acidic media (

). Acids will protonate the hydroxyl groups, reforming the boronic acid and potentially leading
to protodeboronation (loss of the boron group entirely).

» Base Requirement: Even though the reagent is a salt, Suzuki couplings often still require an
external base (e.g.,

or

) to facilitate the transmetallation step effectively, depending on the catalyst cycle.

Waste Disposal

e Segregation: Do not mix with strong oxidizers (peroxides, nitric acid) due to the thiophene
ring's susceptibility to oxidation.

» Stream: Dispose of as Halogenated/Sulfur-containing Organic Waste.

o Deactivation: Quench reaction mixtures with water/brine before disposal. If large excess
boron remains, treatment with dilute hydrogen peroxide (oxidative hydrolysis) converts
residues to boric acid and the corresponding oxidized thiophene, which may be safer for
downstream processing, but this must be done cautiously due to exotherm.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. lifechempharma.com [lifechempharma.com]

e 2. orgchemboulder.com [orgchemboulder.com]

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12052172?utm_src=pdf-custom-synthesis#bc-rfq
https://www.lifechempharma.com/safety-and-handling-guidelines-for-sodium-triacetoxyborohydride/
https://www.orgchemboulder.com/SDS/Sodium%20Borohydride;%2016940-66-2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12052172?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 3. static.cymitquimica.com [static.cymitquimica.com]
o 4. fishersci.com [fishersci.com]

e 5. tcichemicals.com [tcichemicals.com]

e 6. assets.thermofisher.com [assets.thermofisher.com]
o 7. fishersci.com [fishersci.com]

e To cite this document: BenchChem. [Technical Guide: Handling and Stability of Sodium
Thiophene-2-trihydroxyborate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12052172/docs#technical-guide-handling-and-
stability-of-sodium-thiophene-2-trihydroxyborate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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